6-(3,4-Difluorophenoxy)hexan-2-one

• IUPAC Name: 6-(3,4-difluorophenoxy)hexan-2-one
• InChI: InChI=1S/C12H14F2O2/c1-9(15)4-2-3-7-16-10-5-6-11(13)12(14)8-10/h5-6,8H,2-4,7H2,1H3
• InChI Key: CKNCHYXLHQBPDV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCCCOC1=CC(=C(C=C1)F)F
• Molecular Formula: C12H14F2O2
• Molecular Weight: 228.23 g/mol

Description

6-(3,4-Difluorophenoxy)hexan-2-one is a fluorinated aromatic ether derivative characterized by a hexan-2-one backbone substituted with a 3,4-difluorophenoxy group. The 3,4-difluorophenoxy moiety introduces electron-withdrawing effects due to fluorine atoms, which may influence reactivity in nucleophilic or electrophilic reactions.

However, its structural features align with fluorinated derivatives explored in medicinal chemistry, such as HMRGX1 receptor potentiators containing difluorophenoxy groups (e.g., 4-(2,6-difluorophenoxy)pyrimidine derivatives in patent literature) .

Comparison with Similar Compounds

6-(2,3-Difluorophenoxy)hexan-2-one

• Structure: Fluorine atoms at the 2- and 3-positions of the phenoxy ring.
• Status : Discontinued by CymitQuimica, indicating similar synthesis or stability issues .

6-(2,5-Difluorophenoxy)hexan-2-one

• Structure : Fluorine atoms at the 2- and 5-positions.
• Properties : The para-fluorine (relative to the oxygen) may enhance electron-withdrawing resonance effects, altering solubility or binding affinity in biological systems.
• Status : Listed under ethers by CymitQuimica, though availability details are unspecified .

Functional Group Variants

6-(3,4-Difluorophenoxy)-2-oxo-hexanoic Acid Ethyl Ester

• Structure : Incorporates an ethyl ester group at the 2-oxo position instead of a ketone.
• However, hydrolysis susceptibility under acidic/basic conditions may limit utility.
• Status : Discontinued, suggesting instability or niche applications .

Structural Analogues in Pharmaceutical Patents

For example:

• 4-(2,6-Difluorophenoxy)-6-(trifluoromethyl)pyrimidin-2-amine: A HMRGX1 receptor potentiator for pain treatment. The 2,6-difluorophenoxy group optimizes receptor binding, highlighting the importance of fluorine positioning .
• Complex carboxamide derivatives: Utilize difluorophenoxy-methyl groups as part of larger pharmacophores (e.g., Example 324 in EP 4 374 877 A2), emphasizing the role of fluorinated intermediates in drug development .

Key Research Findings and Implications

• Electronic Effects: The 3,4-difluorophenoxy group provides moderate electron withdrawal, balancing reactivity for use in coupling reactions (e.g., Suzuki-Miyaura) compared to more electron-deficient 2,6-difluorophenoxy derivatives .
• Synthetic Challenges : Discontinued status across multiple analogues hints at difficulties in large-scale synthesis or purification, possibly due to fluorine’s destabilizing effects on intermediates.
• Biological Relevance: Fluorinated phenoxy groups in patents underscore their value in enhancing drug-receptor interactions, suggesting 6-(3,4-difluorophenoxy)hexan-2-one could serve as a precursor for bioactive molecules .